Cas no 2021922-14-3 (4-Pyrimidinecarboxylic acid, 2-[2-(1H-pyrazol-1-yl)ethyl]-)
4-Pyrimidinecarboxylic acid, 2-[2-(1H-pyrazol-1-yl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinecarboxylic acid, 2-[2-(1H-pyrazol-1-yl)ethyl]-
-
- Inchi: 1S/C10H10N4O2/c15-10(16)8-2-5-11-9(13-8)3-7-14-6-1-4-12-14/h1-2,4-6H,3,7H2,(H,15,16)
- InChI Key: LDFJEHZMMIIXJG-UHFFFAOYSA-N
- SMILES: C1(CCN2C=CC=N2)=NC=CC(C(O)=O)=N1
4-Pyrimidinecarboxylic acid, 2-[2-(1H-pyrazol-1-yl)ethyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-686056-0.05g |
2-[2-(1H-pyrazol-1-yl)ethyl]pyrimidine-4-carboxylic acid |
2021922-14-3 | 0.05g |
$851.0 | 2023-03-10 | ||
| Enamine | EN300-686056-0.1g |
2-[2-(1H-pyrazol-1-yl)ethyl]pyrimidine-4-carboxylic acid |
2021922-14-3 | 0.1g |
$892.0 | 2023-03-10 | ||
| Enamine | EN300-686056-0.25g |
2-[2-(1H-pyrazol-1-yl)ethyl]pyrimidine-4-carboxylic acid |
2021922-14-3 | 0.25g |
$933.0 | 2023-03-10 | ||
| Enamine | EN300-686056-0.5g |
2-[2-(1H-pyrazol-1-yl)ethyl]pyrimidine-4-carboxylic acid |
2021922-14-3 | 0.5g |
$974.0 | 2023-03-10 | ||
| Enamine | EN300-686056-1.0g |
2-[2-(1H-pyrazol-1-yl)ethyl]pyrimidine-4-carboxylic acid |
2021922-14-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-686056-2.5g |
2-[2-(1H-pyrazol-1-yl)ethyl]pyrimidine-4-carboxylic acid |
2021922-14-3 | 2.5g |
$1988.0 | 2023-03-10 | ||
| Enamine | EN300-686056-5.0g |
2-[2-(1H-pyrazol-1-yl)ethyl]pyrimidine-4-carboxylic acid |
2021922-14-3 | 5.0g |
$2940.0 | 2023-03-10 | ||
| Enamine | EN300-686056-10.0g |
2-[2-(1H-pyrazol-1-yl)ethyl]pyrimidine-4-carboxylic acid |
2021922-14-3 | 10.0g |
$4360.0 | 2023-03-10 |
4-Pyrimidinecarboxylic acid, 2-[2-(1H-pyrazol-1-yl)ethyl]- Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 4-Pyrimidinecarboxylic acid, 2-[2-(1H-pyrazol-1-yl)ethyl]-
Introduction to 4-Pyrimidinecarboxylic acid, 2-[2-(1H-pyrazol-1-yl)ethyl] and Its Significance in Modern Medicinal Chemistry
4-Pyrimidinecarboxylic acid, 2-[2-(1H-pyrazol-1-yl)ethyl], identified by its CAS number 2021922-14-3, represents a compound of considerable interest in the realm of medicinal chemistry. This heterocyclic derivative combines the structural motifs of pyrimidine and pyrazole, two scaffolds widely recognized for their pharmacological versatility. The presence of a carboxylic acid functional group and an ethyl chain substituted with a pyrazol-1-yl moiety endows this molecule with unique chemical and biological properties that make it a promising candidate for further exploration in drug discovery and development.
The compound's molecular structure is characterized by a pyrimidine ring system, which is a core component in numerous bioactive molecules, including antiviral, anticancer, and antimicrobial agents. Pyrimidines are particularly significant due to their similarity to nucleic acid bases, allowing them to interact with DNA and RNA through hydrogen bonding. This structural feature is leveraged in the design of drugs that target nucleic acid synthesis or function.
The incorporation of a pyrazol-1-yl group into the ethyl chain introduces additional pharmacophoric elements that can modulate the compound's biological activity. Pyrazole derivatives are known for their broad spectrum of biological effects, ranging from anti-inflammatory to antifungal properties. The combination of these two heterocyclic systems in 4-Pyrimidinecarboxylic acid, 2-[2-(1H-pyrazol-1-yl)ethyl] suggests potential applications in multiple therapeutic areas.
Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The presence of both pyrimidine and pyrazole moieties provides multiple opportunities for SAR studies. Researchers can systematically modify various parts of the molecule to evaluate changes in potency, selectivity, and pharmacokinetic properties. This flexibility makes 4-Pyrimidinecarboxylic acid, 2-[2-(1H-pyrazol-1-yl)ethyl] a valuable scaffold for generating novel therapeutic agents.
One particularly intriguing aspect of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The pyrimidine and pyrazole components of 4-Pyrimidinecarboxylic acid, 2-[2-(1H-pyrazol-1-yl)ethyl] may facilitate interactions with kinase active sites or allosteric pockets, making it a promising lead compound for kinase inhibition studies.
In addition to its kinase inhibition potential, this compound may also exhibit other biological activities. For instance, the carboxylic acid group could serve as a site for further derivatization to introduce additional pharmacophores or improve solubility. The ethyl chain extending from the pyrazole ring provides another handle for structural modifications, allowing chemists to fine-tune the molecule's properties.
The synthesis of 4-Pyrimidinecarboxylic acid, 2-[2-(1H-pyrazol-1-yl)ethyl] involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. Key steps include the formation of the pyrimidine ring system, followed by functionalization at the 2-position with an ethyl chain containing a pyrazol-1-yl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct the desired carbon-carbon bonds efficiently.
The compound's physicochemical properties are also critical considerations in drug development. Factors such as solubility, stability, and metabolic degradation rate significantly influence a drug's bioavailability and therapeutic effectiveness. Computational methods are increasingly used to predict these properties before experimental validation, saving time and resources in the drug discovery process.
Recent studies have demonstrated the utility of computational modeling in predicting binding affinities and optimizing molecular structures. By leveraging machine learning algorithms trained on large datasets of bioactive compounds, researchers can accelerate the identification of promising candidates like 4-Pyrimidinecarboxylic acid, 2-[2-(1H-pyrazol-1-yl)ethyl]. These models can predict how different modifications will affect the molecule's interaction with biological targets, guiding experimental efforts towards higher success rates.
The potential applications of this compound extend beyond traditional small-molecule drugs. Its unique structural features make it an attractive candidate for developing biologics or hybrid molecules that combine small-molecule precision with biologic functionality. Such approaches are gaining traction in modern drug development due to their ability to address complex diseases more effectively than conventional single-target therapies.
In conclusion,4-Pyrimidinecarboxylic acid, 2-[2-(1H-pyrazol-1-yl)ethyl] (CAS no. 2021922-14-3) represents a fascinating molecule with significant potential in medicinal chemistry. Its combination of well-studied heterocyclic systems and versatile functional groups positions it as a valuable scaffold for developing novel therapeutics. As research continues to uncover new applications for this compound,it is likely to play an important role in addressing unmet medical needs across various therapeutic areas.
2021922-14-3 (4-Pyrimidinecarboxylic acid, 2-[2-(1H-pyrazol-1-yl)ethyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)